Cas no 2137723-83-0 (5-(difluoromethyl)-3-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(difluoromethyl)-3-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2137723-83-0
• MF: C₉H₇F₂N₃O₃
• MW: 243.166988611221
• CID: 5765972
• PubChem ID: 165831400
• Update Time: 2025-05-28

5-(difluoromethyl)-3-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-717194
• 2137723-83-0
• 5-(difluoromethyl)-3-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C9H7F2N3O3/c1-3-5(13-2-12-3)6-4(9(15)16)7(8(10)11)17-14-6/h2,8H,1H3,(H,12,13)(H,15,16)
• InChI Key： GWHDASBIBNZUGF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C(C2=C(C)NC=N2)=NO1)F

Computed Properties

• Exact Mass: 243.04554742g/mol
• Monoisotopic Mass: 243.04554742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92Ų

Additional information on 5-(difluoromethyl)-3-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid

Research Briefing on 5-(difluoromethyl)-3-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid (CAS: 2137723-83-0)

The compound 5-(difluoromethyl)-3-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid (CAS: 2137723-83-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of both difluoromethyl and imidazole moieties in its structure suggests its utility in modulating biological targets, particularly those involved in inflammatory and oncogenic pathways. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity, which are critical for its application in high-throughput screening assays.

In vitro studies have demonstrated that 5-(difluoromethyl)-3-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid exhibits promising inhibitory activity against specific enzymes, such as kinases and proteases, which are often implicated in disease progression. For instance, preliminary data indicate its potential as a selective inhibitor of interleukin-1 receptor-associated kinase 4 (IRAK4), a key player in innate immune responses. These findings open new avenues for the development of targeted therapies for autoimmune disorders and cancers.

Furthermore, computational modeling and molecular docking studies have provided insights into the compound's binding interactions with various biological targets. The difluoromethyl group, in particular, has been shown to enhance binding affinity through favorable hydrophobic interactions, while the imidazole ring contributes to hydrogen bonding and π-stacking interactions. These structural insights are invaluable for the rational design of derivatives with improved pharmacokinetic properties.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and metabolic stability. Recent pharmacokinetic studies have revealed that while the compound exhibits good solubility, its plasma half-life may require further optimization through structural modifications. Researchers are currently exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, 5-(difluoromethyl)-3-(4-methyl-1H-imidazol-5-yl)-1,2-oxazole-4-carboxylic acid represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and demonstrated biological activity make it a valuable candidate for further investigation in drug discovery programs. Future research should focus on elucidating its mechanism of action in greater detail and exploring its potential in combination therapies.